Cas no 2172142-76-4 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-methylacetamido}butanoic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-methylacetamido}butanoic acid
• CAS No: 2172142-76-4
• MF: C₂₄H₂₇N₃O₆
• MW: 453.487686395645
• CID: 6006600
• PubChem ID: 165544633
• Update Time: 2025-06-28

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-methylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-methylacetamido}butanoic acid
• EN300-1489039
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-N-methylacetamido}butanoic acid
• 2172142-76-4

• Inchi： 1S/C24H27N3O6/c1-27(12-6-11-23(30)31)22(29)14-25-21(28)13-26-24(32)33-15-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20H,6,11-15H2,1H3,(H,25,28)(H,26,32)(H,30,31)
• InChI Key： NSCKFAJYVUQTSH-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(N(C)CCCC(=O)O)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 453.18998559g/mol
• Monoisotopic Mass: 453.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 125Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-methylacetamido}butanoic acid

Introduction to 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-methylacetamido}butanoic Acid (CAS No. 2172142-76-4)

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-methylacetamido}butanoic acid, identified by its CAS number 2172142-76-4, is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its complex structure, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-methylacetamido}butanoic acid features a backbone of butanoic acid, which is modified at various positions with amino and carbonyl groups. The presence of a fluorene moiety, specifically (9H-fluoren-9-yl)methoxycarbonyl, adds an additional layer of complexity and functionality. This moiety is known for its stability and its ability to interact with biological targets in a highly specific manner, making it a valuable component in the design of pharmaceutical agents.

One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of amino and carbonyl groups in its structure suggests that it may exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. These properties are particularly relevant in the context of current research efforts aimed at identifying new treatments for various diseases.

In recent years, there has been growing interest in the use of fluorinated compounds in drug development due to their enhanced metabolic stability and improved bioavailability. The fluorene group in 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-methylacetamido}butanoic acid aligns with this trend, as it provides a stable scaffold that can be further modified to target specific biological pathways. This has led to several studies exploring its potential as a lead compound for the development of new drugs.

The synthesis of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-methylacetamido}butanoic acid presents a significant challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. These advancements have opened up new avenues for research, allowing scientists to explore its potential applications more thoroughly.

One area where this compound has shown promise is in the field of immunotherapy. The presence of multiple functional groups suggests that it may be able to modulate immune responses by interacting with various immune cells and signaling pathways. This has led to several preclinical studies investigating its potential as an immunomodulatory agent. For instance, researchers have explored its ability to enhance the activity of T-cells, which are crucial for mounting an effective immune response against pathogens.

Another area of interest is the potential use of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-methylacetamido}butanoic acid in the treatment of neurological disorders. The ability of fluorinated compounds to cross the blood-brain barrier has made them attractive candidates for drugs targeting central nervous system disorders. Studies have shown that compounds with similar structures may have neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

The compound's potential role in cancer therapy is also an area of active research. Cancer cells often exhibit altered metabolic pathways, making them dependent on specific biochemical processes for their survival and proliferation. By targeting these pathways, compounds like 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-methylacetamido}butanoic acid may be able to inhibit cancer cell growth and induce apoptosis. Preliminary studies have shown promising results in cell culture models, suggesting that it could be a valuable addition to existing cancer therapies.

In addition to its therapeutic potential, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-methylacetamido}butanoic acid also has applications in chemical research. Its complex structure makes it a useful tool for studying enzyme mechanisms and developing new synthetic methodologies. Researchers can use this compound as a model system to understand how different functional groups interact within a molecule and how these interactions influence biological activity.

The future prospects for this compound are promising, with ongoing research aimed at further elucidating its mechanisms of action and exploring new therapeutic applications. As our understanding of biology and chemistry continues to evolve, it is likely that compounds like 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-N-methylacetamido}butanoic acid will play an increasingly important role in the development of new drugs and treatments.